Cas no 57279-46-6 (2-Thiophenecarboxylic acid, 3-(cyanomethyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 3-(cyanomethyl)-
• CAS No: 57279-46-6
• MF: C₇H₅NO₂S
• MW: 167.185100317001
• CID: 5224712
• Update Time: 2026-03-07

2-Thiophenecarboxylic acid, 3-(cyanomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(cyanomethyl)-

• Inchi： 1S/C7H5NO2S/c8-3-1-5-2-4-11-6(5)7(9)10/h2,4H,1H2,(H,9,10)
• InChI Key： NANWJZXDOOIELU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=CC=1CC#N

Additional information on 2-Thiophenecarboxylic acid, 3-(cyanomethyl)-

2-Thiophenecarboxylic Acid, 3-(Cyanomethyl)-: A Comprehensive Overview

2-Thiophenecarboxylic acid, 3-(cyanomethyl)-, also known by its CAS number 57279-46-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The molecule consists of a thiophene ring substituted with a carboxylic acid group at the 2-position and a cyanomethyl group at the 3-position, making it a versatile building block for further chemical modifications.

The synthesis of 2-thiophenecarboxylic acid, 3-(cyanomethyl)- involves a series of well-established organic reactions. Typically, the starting material is thiophene, which undergoes substitution reactions to introduce the desired functional groups. The introduction of the cyanomethyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used. The carboxylic acid group can be introduced via oxidation or direct substitution methods. These synthetic routes are well-documented in the literature and have been optimized for high yield and purity.

Recent studies have highlighted the potential of 2-thiophenecarboxylic acid, 3-(cyanomethyl)- in drug discovery and development. The thiophene ring is known for its ability to act as a π-electron donor, which can enhance the bioavailability and pharmacokinetic properties of drug molecules. The cyanomethyl group further adds functionality by introducing a nitrile moiety, which can participate in hydrogen bonding and other non-covalent interactions. These properties make this compound an attractive candidate for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

In addition to its pharmaceutical applications, 2-thiophenecarboxylic acid, 3-(cyanomethyl)- has shown promise in materials science. The compound can be used as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The thiophene ring provides aromatic stability and conjugation pathways, while the cyanomethyl group introduces additional functionalization sites for cross-linking or coordination with metal ions. Recent research has demonstrated that materials derived from this compound exhibit enhanced electrical conductivity and mechanical strength, making them suitable for applications in electronics and energy storage devices.

The environmental impact of 2-thiophenecarboxylic acid, 3-(cyanomethyl)- has also been a topic of interest in recent studies. Due to its biodegradable nature and low toxicity profile, this compound is considered environmentally friendly compared to traditional synthetic polymers. Researchers have explored its use in biodegradable plastics and sustainable packaging materials. Furthermore, the compound's ability to undergo enzymatic degradation makes it a promising candidate for eco-friendly chemical processes.

In conclusion, 2-thiophenecarboxylic acid, 3-(cyanomethyl)-, with its unique chemical structure and versatile functional groups, continues to be a focal point in both academic research and industrial applications. Its potential in drug discovery, materials science, and environmental sustainability underscores its importance as a key building block in modern chemistry. As new research emerges, this compound is expected to unlock even more innovative uses across diverse fields.